Cas no 13720-49-5 (1-Naphthalenamine, 5-fluoro-)
1-Naphthalenamine, 5-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthalenamine, 5-fluoro-
- 5-Fluoronaphthalen-1-amine
- (5-fluoro-1-naphthyl)amine
- 1-Amino-5-fluoronaphthalene
- HCVJVHWHFGGSPS-UHFFFAOYSA-N
- SCHEMBL1991031
- DB-390785
- 13720-49-5
- AT31296
- MFCD18409946
- SY294189
- SB76589
-
- MDL: MFCD18409946
- Inchi: 1S/C10H8FN/c11-9-5-1-4-8-7(9)3-2-6-10(8)12/h1-6H,12H2
- InChI Key: HCVJVHWHFGGSPS-UHFFFAOYSA-N
- SMILES: FC1=CC=CC2=C(C=CC=C21)N
Computed Properties
- Exact Mass: 161.064077422g/mol
- Monoisotopic Mass: 161.064077422g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 26Ų
1-Naphthalenamine, 5-fluoro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1194710-1g |
1-Amino-5-fluoronaphthalene |
13720-49-5 | 95% | 1g |
$320 | 2024-07-28 | |
| Alichem | A219000074-250mg |
1-Amino-5-fluoronaphthalene |
13720-49-5 | 98% | 250mg |
714.00 USD | 2021-06-15 | |
| Alichem | A219000074-500mg |
1-Amino-5-fluoronaphthalene |
13720-49-5 | 98% | 500mg |
931.00 USD | 2021-06-15 | |
| Alichem | A219000074-1g |
1-Amino-5-fluoronaphthalene |
13720-49-5 | 98% | 1g |
1,853.50 USD | 2021-06-15 | |
| Aaron | AR01XH3R-100mg |
5-fluoronaphthalen-1-amine |
13720-49-5 | 97% | 100mg |
$68.00 | 2025-02-12 | |
| Aaron | AR01XH3R-250mg |
5-fluoronaphthalen-1-amine |
13720-49-5 | 97% | 250mg |
$167.00 | 2025-02-12 | |
| Aaron | AR01XH3R-1g |
5-fluoronaphthalen-1-amine |
13720-49-5 | 97% | 1g |
$308.00 | 2025-02-12 | |
| Aaron | AR01XH3R-5g |
5-fluoronaphthalen-1-amine |
13720-49-5 | 97% | 5g |
$952.00 | 2025-02-12 | |
| Aaron | AR01XH3R-10g |
5-fluoronaphthalen-1-amine |
13720-49-5 | 97% | 10g |
$1558.00 | 2025-02-12 | |
| 1PlusChem | 1P01XGVF-100mg |
5-fluoronaphthalen-1-amine |
13720-49-5 | 95% | 100mg |
$70.00 | 2023-12-22 |
1-Naphthalenamine, 5-fluoro- Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 1-Naphthalenamine, 5-fluoro-
Introduction to 1-Naphthalenamine, 5-fluoro- (CAS No. 13720-49-5)
1-Naphthalenamine, 5-fluoro-, identified by the Chemical Abstracts Service Number (CAS No.) 13720-49-5, is a fluorinated derivative of naphthalenamine. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential applications in drug development. The introduction of a fluorine atom at the 5-position of the naphthalene ring imparts distinct electronic and steric effects, making it a valuable intermediate in synthetic chemistry and a candidate for further exploration in medicinal applications.
The structure of 1-Naphthalenamine, 5-fluoro- consists of a naphthalene core substituted with an amine group at one position and a fluorine atom at another. This arrangement creates a molecule with both basic and electron-withdrawing characteristics, which can influence its reactivity and interactions with biological targets. The presence of the fluorine atom, in particular, has been well-documented to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles in drug candidates.
In recent years, fluorinated aromatic compounds have become increasingly prominent in pharmaceutical research. The ability of fluorine to influence molecular properties such as lipophilicity, solubility, and binding affinity has made it a cornerstone in the design of modern therapeutics. For instance, fluorinated amines are frequently incorporated into active pharmaceutical ingredients (APIs) to improve their pharmacological efficacy. The compound 1-Naphthalenamine, 5-fluoro- exemplifies this trend, offering a versatile scaffold for further derivatization and optimization.
One of the most compelling aspects of 1-Naphthalenamine, 5-fluoro- is its potential as a building block for more complex molecules. Researchers have leveraged its reactive sites—primarily the amine group and the aromatic ring—to introduce additional functional groups or linkages. This flexibility has enabled the synthesis of various analogs that exhibit enhanced biological activity. For example, studies have shown that derivatives of this compound can interact with enzymes and receptors in novel ways, suggesting applications in treating conditions such as cancer, inflammation, and infectious diseases.
The synthesis of 1-Naphthalenamine, 5-fluoro- typically involves multi-step organic reactions starting from commercially available precursors. Common methods include nucleophilic aromatic substitution or cross-coupling reactions to introduce the fluorine atom at the desired position. The choice of synthetic route depends on factors such as yield, purity requirements, and scalability. Advanced techniques like transition-metal-catalyzed reactions have also been employed to achieve higher selectivity and efficiency in the synthesis process.
Recent advancements in computational chemistry have further accelerated the exploration of 1-Naphthalenamine, 5-fluoro- derivatives. Molecular modeling studies allow researchers to predict the behavior of these compounds before conducting expensive experimental trials. By simulating interactions with biological targets, scientists can identify promising lead structures with optimized properties. This approach has significantly reduced the time and resources required for drug discovery programs.
The pharmacological potential of 1-Naphthalenamine, 5-fluoro- has been investigated in several preclinical studies. Its ability to modulate enzyme activity has drawn interest from researchers studying metabolic disorders and cancer metabolism. Additionally, its structural similarity to known bioactive molecules suggests that it may serve as a template for developing new therapeutic agents. While extensive clinical trials are still needed to validate its efficacy and safety profile, preliminary findings are encouraging.
In conclusion,1-Naphthalenamine, 5-fluoro- (CAS No. 13720-49-5) represents a fascinating compound with broad applications in pharmaceutical chemistry. Its unique structural features make it an excellent candidate for further research into novel drug candidates. As synthetic methodologies continue to evolve and computational tools become more sophisticated, this molecule is poised to play an important role in future therapeutic developments.
13720-49-5 (1-Naphthalenamine, 5-fluoro-) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)